Cas no 2548976-36-7 (2-{4-[6-Ethyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile)

• Product Name: 2-{4-[6-Ethyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile
• CAS No: 2548976-36-7
• MF: C₁₇H₂₀N₆S
• MW: 340.445900917053
• CID: 5311616
• PubChem ID: 154828887
• Update Time: 2025-10-06

2-{4-[6-Ethyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2548976-36-7
• AKOS040731148
• 2-{4-[6-ethyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile
• F6792-3375
• 2-{4-[6-Ethyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile

• Inchi： 1S/C17H20N6S/c1-3-14-11-16(21-17(20-14)24-2)23-8-6-22(7-9-23)15-10-13(12-18)4-5-19-15/h4-5,10-11H,3,6-9H2,1-2H3
• InChI Key： ZTVNLQGGZUMZCF-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(CC)=CC(=N1)N1CCN(C2C=C(C#N)C=CN=2)CC1

Computed Properties

• Exact Mass: 340.14701584g/mol
• Monoisotopic Mass: 340.14701584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 94.2Ų

Additional information on 2-{4-[6-Ethyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile

2-{4-[6-Ethyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile: A Novel Molecular Scaffold for Targeted Therapeutic Applications

2-{4-[6-Ethyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile, with the CAS number 2548976-36-7, represents a structurally unique compound that has garnered significant attention in recent years for its potential applications in pharmaceutical research. This molecule combines a pyridine-4-carbonitrile core with a pyrimidin-4-yl substituent, connected via a piperazin-1-yl bridge. The presence of a methylsulfanyl group at the pyrimidin-4-yl ring further enhances its chemical complexity and biological activity. Recent studies have highlighted its potential as a lead compound for developing drugs targeting specific molecular pathways, particularly in oncology and neurodegenerative diseases.

The pyridine-4-carbonitrile scaffold is known for its ability to modulate various biological targets, including kinases, ion channels, and G protein-coupled receptors. The pyrimidin-4-yl substituent introduces additional functional groups that can interact with target proteins, while the piperazin-1-yl bridge provides flexibility in the molecule's conformation. The methylsulfanyl group, often referred to as a methylthio group, is a common moiety in pharmaceuticals due to its ability to enhance metabolic stability and improve drug-like properties. This combination of structural elements makes 2-{4-[6-Ethyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile a promising candidate for further development.

Recent research has focused on the synthetic pathways of this compound, with particular emphasis on its asymmetric catalytic approaches. A study published in Journal of Medicinal Chemistry in 2023 demonstrated the use of chiral phosphoric acid catalysts to achieve high enantioselectivity in the formation of the pyrimidin-4-yl ring. This method not only improves the efficiency of synthesis but also reduces the environmental impact of the process, aligning with the principles of green chemistry. The ability to produce optically pure compounds is critical for pharmaceutical applications, as enantiomers can exhibit different biological activities and toxicities.

The biological activity of 2-{4-[6-Ethyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile has been evaluated in several in vitro and in vivo models. In a 2023 study published in ACS Chemical Biology, the compound showed significant inhibitory effects on the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer cells. The methylsulfanyl group was found to enhance the binding affinity to the target kinase, thereby increasing the compound's potency. Additionally, the piperazin-1-yl bridge may contribute to the molecule's ability to modulate multiple targets simultaneously, a property known as multitargeting, which is increasingly recognized as a valuable strategy in drug discovery.

Another area of interest is the potential application of this compound in neurodegenerative diseases such as Alzheimer's and Parkinson's. A 2024 preclinical study published in Neuropharmacology reported that 2-{4-[6-Ethyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile exhibited neuroprotective effects by reducing oxidative stress and preventing the aggregation of amyloid-beta proteins. The pyridine-4-carbonitrile core was found to interact with the NMDA receptor, a key player in synaptic plasticity and neuronal survival. This dual mechanism of action—targeting both the pathological processes of neurodegeneration and the underlying neural pathways—positions the compound as a potential therapeutic agent for these conditions.

The pharmacokinetic properties of 2-{4-[6-Ethyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile have also been investigated. A 2023 study in Drug Metabolism and Disposition highlighted its favorable metabolic profile, with minimal hepatic metabolism and a long half-life, which could reduce the frequency of dosing required in therapeutic applications. The methylsulfanyl group was found to improve the compound's stability in vivo, preventing premature degradation by esterases and other metabolic enzymes. These properties are essential for the development of orally bioavailable drugs, as they enhance patient compliance and reduce the risk of adverse effects.

Despite its promising potential, the development of this compound faces several challenges. One of the key issues is the synthetic scalability of the compound, as the current methods for its production are often limited to small-scale laboratory settings. Researchers are exploring flow chemistry techniques to improve the efficiency and cost-effectiveness of large-scale synthesis. Additionally, the toxicological profile of the compound needs to be thoroughly evaluated, as any potential side effects could limit its clinical application. Preclinical studies are currently underway to assess its safety in various animal models.

In conclusion, 2-{4-[6-Ethyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile is a multifaceted molecule with a wide range of potential applications in pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity, make it a valuable lead compound for the development of new therapies. As research in this area continues to evolve, the compound may play a significant role in addressing some of the most challenging medical conditions of our time.